Cas no 1805049-19-7 (6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile
• CAS No: 1805049-19-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882857
• Update Time: 2025-07-17

6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-8-5(10)4-7(9(11)12)14-6(8)2-3-13/h4,9H,2H2,1H3
• InChI Key： VEFHRJPRTGTVRQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CC#N)C=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 45.9

Additional information on 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile

Research Briefing on 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile (CAS: 1805049-19-7)

6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile (CAS: 1805049-19-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in modulating biological pathways, making it a valuable candidate for further investigation.

The primary focus of recent research has been on the synthetic pathways and biological activities of 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The incorporation of fluorine atoms was found to enhance the compound's metabolic stability and binding affinity to target proteins, which is critical for its application in drug development.

In addition to its synthetic utility, 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile has shown promise in agrochemical applications. A recent report by the European Journal of Agrochemicals (2024) highlighted its use as a precursor for the development of next-generation herbicides. The compound's ability to inhibit specific enzymes in weed species was demonstrated in field trials, showing superior efficacy compared to existing herbicides. This finding underscores its potential to address the growing challenge of herbicide resistance in agriculture.

Further investigations into the mechanistic aspects of this compound have revealed its interaction with cytochrome P450 enzymes, which play a crucial role in drug metabolism. A study in Bioorganic & Medicinal Chemistry Letters (2023) explored the compound's inhibitory effects on CYP3A4, a major drug-metabolizing enzyme. The results indicated that 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile could serve as a lead compound for designing CYP3A4 inhibitors, which are valuable in drug-drug interaction studies.

Despite its promising applications, challenges remain in the large-scale production and optimization of 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile. Current synthetic methods often require harsh conditions and expensive catalysts, limiting their industrial feasibility. Recent advancements in green chemistry, such as the use of biocatalysts and flow chemistry, offer potential solutions to these challenges. A study in ACS Sustainable Chemistry & Engineering (2024) reported a more sustainable synthetic approach, achieving higher yields with reduced environmental impact.

In conclusion, 6-(Difluoromethyl)-4-fluoro-3-methoxypyridine-2-acetonitrile (CAS: 1805049-19-7) represents a compound of significant interest in both pharmaceutical and agrochemical research. Its unique structural properties and diverse applications make it a valuable subject for ongoing and future studies. Continued efforts to optimize its synthesis and explore its biological activities will likely yield further breakthroughs in these fields.